![molecular formula C16H16ClIN2O2 B4131471 2-(2-chloro-4,6-dimethylphenoxy)-N-(5-iodo-6-methyl-2-pyridinyl)acetamide](/img/structure/B4131471.png)
2-(2-chloro-4,6-dimethylphenoxy)-N-(5-iodo-6-methyl-2-pyridinyl)acetamide
Overview
Description
2-(2-chloro-4,6-dimethylphenoxy)-N-(5-iodo-6-methyl-2-pyridinyl)acetamide, commonly known as CDP-iodomethylphenylacetate, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
CDP-iodomethylphenylacetate exerts its biological effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, CDP-iodomethylphenylacetate promotes the acetylation of histones, leading to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
CDP-iodomethylphenylacetate has been shown to have a range of biochemical and physiological effects, including inhibition of cancer cell growth, enhancement of synaptic plasticity, and improvement of cognitive function. In addition, CDP-iodomethylphenylacetate has been found to modulate the immune system and exert anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
CDP-iodomethylphenylacetate has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, its limited solubility in aqueous solutions and instability under certain conditions can pose challenges for experimental design and interpretation of results.
Future Directions
There are several future directions for research on CDP-iodomethylphenylacetate. One area of interest is the development of novel derivatives with improved pharmacological properties. Another area of focus is the investigation of the molecular mechanisms underlying the biological effects of CDP-iodomethylphenylacetate, which could lead to the identification of new therapeutic targets. Additionally, further studies are needed to explore the potential applications of CDP-iodomethylphenylacetate in other fields, such as immunology and infectious diseases.
In conclusion, CDP-iodomethylphenylacetate is a promising chemical compound with potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the biological effects of CDP-iodomethylphenylacetate and its potential applications in various fields.
Scientific Research Applications
CDP-iodomethylphenylacetate has been extensively studied for its potential applications in various fields, including cancer research, neuroscience, and drug discovery. In cancer research, CDP-iodomethylphenylacetate has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis. In neuroscience, CDP-iodomethylphenylacetate has been found to enhance synaptic plasticity and improve cognitive function. In drug discovery, CDP-iodomethylphenylacetate has been used as a lead compound for developing new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
2-(2-chloro-4,6-dimethylphenoxy)-N-(5-iodo-6-methylpyridin-2-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClIN2O2/c1-9-6-10(2)16(12(17)7-9)22-8-15(21)20-14-5-4-13(18)11(3)19-14/h4-7H,8H2,1-3H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBOQHBSCHGQGOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)OCC(=O)NC2=NC(=C(C=C2)I)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClIN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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